(2-(Morpholin-1-yl)pyridin-3-yl)magnesium bromide

• IUPAC Name: magnesium;4-(3H-pyridin-3-id-2-yl)morpholine;bromide
• InChI: InChI=1S/C9H11N2O.BrH.Mg/c1-2-4-10-9(3-1)11-5-7-12-8-6-11;;/h1-2,4H,5-8H2;1H;/q-1;;+2/p-1
• InChI Key: WKYTYLNFERDPBW-UHFFFAOYSA-M
• Canonical SMILES: C1COCCN1C2=[C-]C=CC=N2.[Mg+2].[Br-]
• Molecular Formula: C9H11BrMgN2O
• Molecular Weight: 267.41 g/mol

Description

(2-(Morpholin-1-yl)pyridin-3-yl)magnesium bromide, 0.25 M in tetrahydrofuran (THF) is an organomagnesium compound commonly used in organic synthesis. It is a Grignard reagent, which is a class of compounds known for their ability to form carbon-carbon bonds. This compound is particularly useful in the formation of carbon-nitrogen bonds due to the presence of the morpholine and pyridine rings.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-(Morpholin-1-yl)pyridin-3-yl)magnesium bromide typically involves the reaction of 2-(morpholin-1-yl)pyridine with magnesium in the presence of bromine in anhydrous THF. The reaction is carried out under an inert atmosphere, usually nitrogen or argon, to prevent the magnesium from reacting with moisture or oxygen. The reaction conditions include:

Temperature: Room temperature to reflux

Time: Several hours to ensure complete reaction

Catalysts: Iodine or a small amount of dibromoethane can be used to activate the magnesium

Industrial Production Methods

On an industrial scale, the production of this compound follows similar principles but with enhanced safety and efficiency measures. Large-scale reactors equipped with inert gas systems and precise temperature control are used. The process is automated to ensure consistent quality and yield.

Chemical Reactions Analysis

Types of Reactions

(2-(Morpholin-1-yl)pyridin-3-yl)magnesium bromide undergoes several types of chemical reactions, including:

Nucleophilic Addition: Reacts with carbonyl compounds to form alcohols

Substitution Reactions: Can replace halides in organic molecules

Coupling Reactions: Forms carbon-carbon bonds with various electrophiles

Common Reagents and Conditions

Carbonyl Compounds: Aldehydes and ketones are common reactants

Halides: Alkyl and aryl halides

Electrophiles: Such as carbon dioxide, epoxides, and nitriles

Major Products

Alcohols: From reactions with aldehydes and ketones

Substituted Pyridines: From substitution reactions

Coupled Products: From coupling reactions with electrophiles

Scientific Research Applications

(2-(Morpholin-1-yl)pyridin-3-yl)magnesium bromide is used in various fields of scientific research:

Chemistry: As a reagent in the synthesis of complex organic molecules

Biology: In the modification of biomolecules for research purposes

Medicine: In the development of pharmaceuticals, particularly those involving nitrogen-containing heterocycles

Industry: In the production of fine chemicals and intermediates for various applications

Mechanism of Action

The compound exerts its effects through the formation of carbon-carbon and carbon-nitrogen bonds. The magnesium atom in the compound acts as a nucleophile, attacking electrophilic centers in other molecules. This leads to the formation of new bonds and the creation of more complex molecules. The presence of the morpholine and pyridine rings enhances the reactivity and selectivity of the compound.

Comparison with Similar Compounds

Similar Compounds

• (2-(Piperidin-1-yl)pyridin-3-yl)magnesium bromide
• (2-(Pyrrolidin-1-yl)pyridin-3-yl)magnesium bromide
• (2-(Morpholin-1-yl)phenyl)magnesium bromide

Uniqueness

(2-(Morpholin-1-yl)pyridin-3-yl)magnesium bromide is unique due to the presence of both morpholine and pyridine rings, which provide enhanced reactivity and selectivity in organic synthesis. The combination of these rings allows for the formation of complex molecules that are not easily accessible with other Grignard reagents.